2-[(2,3-dimethylphenoxy)methyl]-5-methyl-1H-benzimidazole

• IUPAC Name: 2-[(2,3-dimethylphenoxy)methyl]-6-methyl-1H-benzimidazole
• InChI: InChI=1S/C17H18N2O/c1-11-7-8-14-15(9-11)19-17(18-14)10-20-16-6-4-5-12(2)13(16)3/h4-9H,10H2,1-3H3,(H,18,19)
• InChI Key: BPYJZUCIRKOVJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)COC3=CC=CC(=C3C)C
• Molecular Formula: C17H18N2O
• Molecular Weight: 266.34 g/mol

Description

The compound “2-[(2,3-dimethylphenoxy)methyl]-5-methyl-1H-benzimidazole” appears to contain a benzimidazole core, which is a type of heterocyclic aromatic organic compound. This type of compound is a fused aromatic ring made up of benzene and imidazole. The benzimidazole core is often found in various important natural products and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of “this compound” would likely consist of a benzimidazole core with a methyl group at the 5-position and a 2,3-dimethylphenoxy)methyl group at the 2-position.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. For example, the presence of the benzimidazole core could contribute to the compound’s aromaticity, and the various substituents could influence its polarity, solubility, and reactivity.

Mechanism of Action

Target of Action

Similar compounds with benzimidazole moieties have been known to exhibit antimicrobial activity .

Mode of Action

Benzimidazole derivatives are known to interact with their targets, leading to changes at the molecular level that inhibit the growth of bacteria .

Biochemical Pathways

It’s worth noting that benzimidazole derivatives often interfere with the normal functioning of bacterial cells, leading to their death .

Pharmacokinetics

Thereafter, metaxalone concentrations decline log-linearly with a terminal half-life of 9.0 ± 4.8 hours .

Result of Action

Similar compounds with benzimidazole moieties have been known to exhibit antimicrobial activity, inhibiting the growth of bacteria .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(2,3-dimethylphenoxy)methyl]-5-methyl-1H-benzimidazole in lab experiments is its potent anti-inflammatory, antioxidant, and anticancer properties. This makes it a promising candidate for the development of new therapeutic agents for the treatment of various diseases. However, one of the limitations of using this compound is its potential toxicity at high concentrations. Therefore, careful dose optimization and toxicity studies are necessary before it can be used in clinical trials.

Future Directions

There are several future directions for the study of 2-[(2,3-dimethylphenoxy)methyl]-5-methyl-1H-benzimidazole. One area of research is the development of new therapeutic agents based on this compound for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. Another area of research is the investigation of its potential use as a natural preservative in food and cosmetic products. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and to determine its potential toxicity and side effects.

Synthesis Methods

The synthesis of 2-[(2,3-dimethylphenoxy)methyl]-5-methyl-1H-benzimidazole involves the reaction of 2,3-dimethylphenol with formaldehyde and formic acid to produce 2,3-dimethylphenol formaldehyde resin. This resin is then reacted with o-phenylenediamine to yield this compound.

Scientific Research Applications

2-[(2,3-dimethylphenoxy)methyl]-5-methyl-1H-benzimidazole has been extensively studied for its potential applications in scientific research. It has been found to exhibit potent anti-inflammatory, antioxidant, and anticancer properties. It has also been shown to inhibit the growth of various microorganisms, including bacteria and fungi. Furthermore, it has been investigated for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.